N-(furan-2-ylmethyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline

• IUPAC Name: N-(furan-2-ylmethyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
• InChI: InChI=1S/C20H16N4O5/c1-27-15-7-4-13(5-8-15)19-22-20(29-23-19)14-6-9-17(18(11-14)24(25)26)21-12-16-3-2-10-28-16/h2-11,21H,12H2,1H3
• InChI Key: FTFFKUQOCBPSIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=C(C=C3)NCC4=CC=CO4)[N+](=O)[O-]
• Molecular Formula: C20H16N4O5
• Molecular Weight: 392.4 g/mol

Description

N-(furan-2-ylmethyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FMNO and has been synthesized using a variety of methods. In

Scientific Research Applications

FMNO has been studied for its potential applications in various fields, including biochemistry, pharmacology, and material science. It has been shown to have antimicrobial, antitumor, and antioxidant properties. FMNO has also been studied as a fluorescent probe for the detection of metal ions and as a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of FMNO is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various cellular processes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
FMNO has been shown to have various biochemical and physiological effects, including the inhibition of reactive oxygen species (ROS) and the activation of antioxidant enzymes. It has also been shown to have anti-inflammatory effects and to improve glucose metabolism.

Advantages and Limitations for Lab Experiments

FMNO has several advantages for lab experiments, including its stability and solubility in various solvents. However, it also has some limitations, including its high cost and the need for careful handling due to its toxicity.

Future Directions

There are several future directions for the study of FMNO, including the development of new synthetic methods to improve its yield and purity. Further studies are needed to fully understand its mechanism of action and its potential applications in various fields. Additionally, the development of new drug formulations based on FMNO could lead to the development of more effective and targeted therapies for various diseases.

Synthesis Methods

FMNO can be synthesized using various methods, including the reaction of 4-nitroaniline, 2-furanmethanamine, and 3-(4-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid in the presence of appropriate reagents. This method involves multiple steps and requires careful monitoring to ensure the purity of the final product.